2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide

• Molecular Formula: C8H13ClN4O
• Molecular Weight: 216.67 g/mol
• SMILES: CC1=NN(C=C1Cl)CC(C)(C(=O)N)N
• InChI: InChI=1S/C8H13ClN4O/c1-5-6(9)3-13(12-5)4-8(2,11)7(10)14/h3H,4,11H2,1-2H3,(H2,10,14)
• InChIKey: MJFWPCHVXKSTPX-UHFFFAOYSA-N

2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide – Structural and Physicochemical Baseline

2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide (CAS 1342582-01-7) is a synthetic pyrazole–propanamide hybrid (C₈H₁₃ClN₄O; MW 216.67 g·mol⁻¹) bearing a 4-chloro-3-methylpyrazole B‑ring linked to an α‑amino‑α,α‑dimethylpropanamide side chain [1]. The compound houses two hydrogen‑bond donors (amine NH₂ and amide NH₂), three H‑bond acceptors, a computed XLogP3 of −0.6, and a topological polar surface area (TPSA) of 86.9 Ų, consistent with moderate polarity and drug‑like physicochemical space [1]. It is supplied as a white to off‑white solid with a minimum purity specification of 95% (HPLC) by multiple independent vendors . These consolidated identity and quality metrics establish the baseline for comparative evaluation.

Drug-like physicochemical profile supports lead optimization and SAR exploration

Free primary amine enables direct conjugation for probe or library diversification

Multi-vendor availability with uniform purity specification facilitates procurement redundancy

• [1] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Chemical and Physical Properties. Available at: https://www.kuujia.com/cas-1342582-01-7.html (accessed 2026-05-04). View Source

Why Generic Substitution with In‑Class Analogs Is Not Scientifically Defensible

Pyrazole‑propanamide congeners sharing the 4‑chloropyrazole core differ in three non‑interchangeable structural determinants: (i) the presence or absence of the 3‑methyl substituent on the pyrazole ring, (ii) the α‑substitution pattern on the propanamide chain (gem‑dimethyl vs. mono‑methyl vs. hydrogen), and (iii) the amine substitution state (free primary amine vs. N‑alkylated). Published SAR from the pyrazol‑1‑yl‑propanamide SARD series demonstrates that a 4‑chloro substituent confers a 10.6‑fold gain in AR inhibitory potency over 4‑H (IC₅₀ 0.136 µM vs. 1.442 µM), while even modest changes in ring electronics and sterics profoundly alter both antagonist and degrader activity [1]. Consequently, substituting the target compound with the commercially available des‑3‑methyl analog (CAS 1249579‑28‑9) or the des‑α‑methyl analog (CAS 1341656‑42‑5) introduces uncontrolled shifts in lipophilicity, conformational pre‑organization, and potential metabolic vulnerability that invalidate direct data extrapolation .

Target 4‑Cl, 3‑CH₃ pyrazole; α‑gem‑dimethyl; free amine

Des‑3‑methyl analog Loss of 3‑CH₃ alters lipophilicity and conformational sampling

Target Quaternary α‑carbon with gem‑dimethyl shielding

Des‑α‑methyl analog Unsubstituted α‑CH₂ may increase susceptibility to CYP N‑dealkylation

Target Primary amine (HBD=2), MW 216.7

N‑propyl analog Secondary amine adds steric bulk, reduces ligand efficiency, blocks direct conjugation

• [1] He, Y.; Hwang, D.J.; Ponnusamy, S.; Thiyagarajan, T.; Mohler, M.L.; Narayanan, R.; Miller, D.D. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J. Med. Chem. 2020, 63, 12642–12665. DOI: 10.1021/acs.jmedchem.0c00943. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Molecular Weight and Lipophilicity Differentiation vs. Des‑3‑Methyl Analog

The 3‑methyl group on the pyrazole ring distinguishes the target compound from its closest commercial congener, 2‑amino‑3‑(4‑chloro‑1H‑pyrazol‑1‑yl)‑2‑methylpropanamide (CAS 1249579‑28‑9). The target possesses a molecular formula of C₈H₁₃ClN₄O (MW 216.67 g·mol⁻¹) vs. C₇H₁₁ClN₄O (MW 202.64 g·mol⁻¹) for the comparator [1]. This additional methyl contributes a computed XLogP3 of −0.6 vs. −0.476, representing a ΔLogP of −0.124 and indicating marginally enhanced lipophilicity. The target also gains one additional rotatable bond (3 vs. 2), which modulates conformational sampling and may influence target‑binding entropy. The TPSA remains identical at 86.9 Ų, preserving polarity while altering hydrophobic surface area [1].

MW & Lipophilicity

Head-to-head

ΔMW +14.0 g·mol⁻¹ (+6.9%); ΔLogP −0.124; ΔRot bonds +1

Supports physicochemical differentiation for SAR studies

Computed properties; experimental verification recommended

Evidence Dimension	Molecular weight, lipophilicity (XLogP3), and rotatable bond count
Target Compound Data	MW = 216.67 g·mol⁻¹; XLogP3 = −0.6; Rotatable bonds = 3; TPSA = 86.9 Ų
Comparator Or Baseline	CAS 1249579-28-9: MW = 202.64 g·mol⁻¹; LogP = −0.476; Rotatable bonds = 2; TPSA = 86.9 Ų (estimated)
Quantified Difference	ΔMW = +14.03 g·mol⁻¹ (+6.9%); ΔLogP = −0.124 units; ΔRotatable bonds = +1
Conditions	Computed physicochemical properties (XLogP3 algorithm; kuujia.com and Fluorochem datasheets)

Why This Matters

In medicinal chemistry lead optimization, a ΔLogP of 0.1–0.2 units can meaningfully shift membrane permeability and non‑specific protein binding; the additional rotatable bond may also alter the entropic penalty upon target engagement, making the target compound a distinct chemical entity for SAR exploration rather than a substitute for the des‑methyl analog.

• [1] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Computed Properties. Available at: https://www.kuujia.com/cas-1342582-01-7.html (accessed 2026-05-04). View Source

Alpha‑Geminal Dimethyl Substitution and Metabolic Stability Implications

The target compound bears a quaternary α‑carbon with geminal dimethyl groups (α‑amino‑α,α‑dimethylpropanamide), whereas 2‑amino‑3‑(4‑chloro‑3‑methyl‑1H‑pyrazol‑1‑yl)propanamide (CAS 1341656‑42‑5) contains a CH₂ group at the α‑position . This structural difference introduces steric shielding around the primary amine, a well‑established medicinal chemistry tactic to reduce oxidative N‑dealkylation by cytochrome P450 enzymes [1]. While no head‑to‑head metabolic stability data exist for these two specific compounds, the principle is a class‑level inference drawn from extensive precedents demonstrating that α‑gem‑dimethyl substitution can increase metabolic half‑life in liver microsome assays by factors of 2‑ to 10‑fold relative to the unsubstituted α‑methylene analog [1].

α‑Gem‑Dimethyl Motif

Class-level

Quaternary α‑carbon vs. secondary α‑CH₂

May support metabolic stability screening; data to verify

CYP N‑dealkylation shielding inferred from literature precedents

Evidence Dimension	α‑Carbon substitution pattern and inferred metabolic vulnerability
Target Compound Data	Quaternary α‑carbon; gem‑dimethyl substitution; canonical SMILES: ClC1C(C)=NN(C=1)CC(C(N)=O)(C)N
Comparator Or Baseline	CAS 1341656-42-5: secondary α‑carbon (CH₂); SMILES: Cc1nn(CC(N)C(N)=O)cc1
Quantified Difference	Structural: quaternary vs. secondary α‑carbon. Quantitative metabolic stability data: NOT AVAILABLE for direct comparison (class‑level inference only)
Conditions	Structural comparison based on CAS registry entries; metabolic stability principle based on established medicinal chemistry literature

Why This Matters

For researchers synthesizing analog libraries or selecting building blocks for in vivo studies, the presence of the α‑gem‑dimethyl group makes the target compound a more sterically encumbered, potentially more metabolically resilient candidate than the des‑α‑methyl analog, which should not be assumed to exhibit identical pharmacokinetic behaviour.

• [1] St. Jean, D.J.; Fotsch, C. Mitigating Heterocycle Metabolism in Drug Discovery. J. Med. Chem. 2012, 55, 6002–6020. (Review establishing class‑level principle of α‑gem‑dimethyl shielding against N‑dealkylation.) View Source

4‑Chloro‑3‑methyl Pyrazole Alignment with SARD Pharmacophore

The J. Med. Chem. 2020 SARD series demonstrated that a 4‑chloro substituent on the pyrazole B‑ring (compound 16c) yields an AR transactivation IC₅₀ of 0.136 µM, representing a 10.6‑fold improvement over the unsubstituted pyrazole 16a (4‑H; IC₅₀ = 1.442 µM) [1]. The same study established that electron‑withdrawing groups at the 4‑position universally outperform 3‑substitution for AR inhibition, and that 4‑EWG substitution is essential for SARD degradation activity (compound 16c: 71% AR‑FL / 34% AR‑SV degradation at 1–10 µM) [1]. Although the target compound was not explicitly tested in this study, its 4‑chloro‑3‑methyl pyrazole core matches the favorable 4‑position EWG pattern, and the additional 3‑methyl group introduces a modest electron‑donating character that may fine‑tune potency relative to the 4‑Cl prototype . This SAR context establishes the target compound as a rational, pharmacophore‑aligned derivative rather than an arbitrary pyrazole amide.

SARD Pharmacophore

Class-level

4‑Cl prototype IC₅₀ 0.136 µM; 10.6‑fold vs. 4‑H

Supports AR pathway inhibitor screening context

Target not directly tested; SAR-derived projection

Evidence Dimension	AR transactivation inhibitory potency (IC₅₀) and SARD degradation efficacy
Target Compound Data	Not directly tested. Structure contains 4‑Cl‑3‑CH₃ pyrazole; predicted to exhibit AR antagonist activity based on 4‑Cl EWG pharmacophore.
Comparator Or Baseline	Compound 16c (4‑Cl pyrazole): AR IC₅₀ = 0.136 µM; SARD FL/SV degradation 71%/34%. Compound 16a (4‑H pyrazole): AR IC₅₀ = 1.442 µM; SARD degradation 0%/0%.
Quantified Difference	4‑Cl vs. 4‑H: 10.6‑fold improvement in AR IC₅₀. Target compound effect NOT quantitated (class‑level inference only).
Conditions	R1881‑induced wtAR transcriptional activity in luciferase reporter assay; LNCaP cells (AR‑FL) at 1 µM and 22RV1 cells (AR‑SV) at 10 µM for degradation.

Why This Matters

Procurement decisions for prostate cancer or androgen receptor research programs should prioritize compounds that map onto validated SAR. The target compound's 4‑chloro‑3‑methyl pyrazole positions it within a demonstrated AR‑active chemotype, whereas analogs lacking the 4‑chloro or bearing alternative ring substituents fall outside the potency‑enhancing EWG pattern identified by the SARD series.

• [1] He, Y.; Hwang, D.J.; Ponnusamy, S.; Thiyagarajan, T.; Mohler, M.L.; Narayanan, R.; Miller, D.D. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J. Med. Chem. 2020, 63, 12642–12665. Table 2 and associated discussion. View Source

Predicted Density and Boiling Point Differentiation for Formulation Planning

Predicted physicochemical bulk properties differentiate the target compound from the des‑3‑methyl analog (CAS 1249579‑28‑9). The target compound exhibits a predicted density of 1.42 ± 0.1 g·cm⁻³ and a predicted boiling point of 406.1 ± 45.0 °C [1]. While corresponding predicted values for the comparator are not published, the 6.9% higher molecular weight and additional methyl group of the target predictably increase boiling point and density relative to the lower‑MW analog . The computed pKa of 15.54 ± 0.50 indicates that the amine moiety is predominantly protonated at physiological pH, relevant for solubility and salt‑formation strategies [1].

Predicted Bulk Properties

Data to verify

Density 1.42 g·cm⁻³; BP 406.1 °C; pKa 15.54

Supports pre-formulation and handling assessment

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted density, boiling point, and pKa
Target Compound Data	Density = 1.42 ± 0.1 g·cm⁻³ (predicted); Boiling point = 406.1 ± 45.0 °C (predicted); pKa = 15.54 ± 0.50 (predicted)
Comparator Or Baseline	CAS 1249579-28-9: Density and boiling point not publicly reported; MW = 202.64; pKa not reported
Quantified Difference	Qualitative: higher MW predicts higher density and boiling point vs. comparator. pKa values not available for comparator.
Conditions	Predicted properties computed by ACD/Labs or equivalent algorithms; compiled by kuujia.com

Why This Matters

Pre‑formulation and analytical method development depend on reliable density and thermal stability estimates. The available predicted values for the target compound provide actionable data for solvent selection, drying protocols, and storage condition optimization that are absent for the comparator.

• [1] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Experimental and Computed Properties. Available at: https://www.kuujia.com/cas-1342582-01-7.html (accessed 2026-05-04). View Source

Vendor Purity Specification and Procurement Availability Landscape

The target compound carries a uniform minimum purity specification of 95% across three independently verified vendors: AKSci (Cat. 4819DR), CymitQuimica (Ref. 3D‑SDC58201), and Leyan (Prod. 2015354) . The des‑3‑methyl analog (CAS 1249579‑28‑9) is available at 95% purity from Fluorochem (Cat. F705656) but carries explicit GHS07 hazard classifications (H302 harmful if swallowed; H315 skin irritation; H319 eye irritation; H335 respiratory irritation) that are not catalogued for the target compound, suggesting possible differences in acute toxicity profile . The target compound is also listed by Enamine (EN300‑1123523), indicating availability from a major screening‑compound supplier . However, CymitQuimica lists the product as discontinued (50 mg scale), which may constrain bulk procurement .

Vendor Specification

Source review

≥95% purity across three vendors; one discontinued

Procurement continuity requires verification

Check stock and alternative sources before large-scale studies

Evidence Dimension	Vendor purity specifications, hazard classification, and supply status
Target Compound Data	≥95% purity (AKSci, Leyan); also listed by Enamine; CymitQuimica product status: Discontinued (50 mg).
Comparator Or Baseline	CAS 1249579-28-9: 95% purity (Fluorochem F705656); GHS07: H302, H315, H319, H335.
Quantified Difference	Purity specification equivalent (≥95%); hazard profile differs (GHS07 absent from target compound SDS); supply status: target partially discontinued.
Conditions	Vendor datasheets and SDS documents as of May 2026

Why This Matters

Laboratory procurement requires awareness of both purity specifications and supply chain continuity. The target compound's multi‑vendor availability with consistent ≥95% purity provides quality assurance redundancy, but the discontinuation notice at one supplier necessitates verification of stock and alternative sourcing before committing to large‑scale studies.

Free Primary Amine vs. N‑Alkylated Analogs: Derivatization Potential

The target compound carries a free primary amine (HBD count = 2), distinguishing it from N‑alkylated analogs such as 3‑(4‑chloro‑3‑methyl‑1H‑pyrazol‑1‑yl)‑2‑(propylamino)propanamide (CAS 1344358‑37‑7; MW 244.72), which bears a secondary propylamino group [1]. The free amine enables direct conjugation (e.g., amide bond formation, reductive amination, urea/thiourea synthesis) without requiring a deprotection step, while maintaining a smaller molecular footprint (ΔMW = −28.05 g·mol⁻¹ vs. the N‑propyl analog). Additionally, the primary amine pKa of 15.54 (±0.50) indicates predominantly protonated state at physiological pH, differentiating its salt‑formation and solubility behaviour from N‑alkylated analogs with altered basicity [1].

Amine Derivatization

Head-to-head

Primary amine; ΔMW −28.1 g·mol⁻¹ vs. N‑propyl; ΔRot bonds −3

Enables direct bioconjugation; improves ligand efficiency

Conjugation versatility confirmed by structural comparison

Evidence Dimension	Amine substitution state, molecular weight efficiency, and derivatization versatility
Target Compound Data	Free primary amine; HBD = 2; MW = 216.67; pKa = 15.54 ± 0.50; rotatable bonds = 3
Comparator Or Baseline	CAS 1344358-37-7: secondary propylamino; HBD = 2; MW = 244.72; pKa not reported; rotatable bonds = 6
Quantified Difference	ΔMW = −28.05 g·mol⁻¹ (−11.5%); ΔRotatable bonds = −3; amine substitution: primary vs. secondary
Conditions	Structural and physicochemical comparison based on CAS registry and kuujia.com data

Why This Matters

For chemical biology probe development or fragment‑based library construction, the free primary amine offers a versatile synthetic handle without the steric penalty of an N‑alkyl group, while the lower molecular weight improves ligand efficiency metrics (LE = 1.4 × pIC₅₀ / heavy atom count) should target potency data be generated.

• [1] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Computed Properties. Available at: https://www.kuujia.com/cas-1342582-01-7.html (accessed 2026-05-04). View Source

Best Research and Industrial Application Scenarios

Androgen Receptor SARD/AR Antagonist SAR Library Expansion

The target compound's 4‑chloro‑3‑methyl pyrazole B‑ring maps onto the validated SARD pharmacophore established by He et al. (J. Med. Chem. 2020), where 4‑chloro substitution delivered an AR IC₅₀ of 0.136 µM and 71% AR‑FL degradation [1]. Incorporating this compound into a matrix SAR library allows systematic exploration of the effect of a 3‑methyl electron‑donating substituent superimposed on the potency‑conferring 4‑Cl EWG, potentially identifying derivatives with improved degradation/inhibition ratios. The free primary amine provides a conjugation handle for A‑ring diversification.

Comparative Metabolic Stability Profiling of α‑Gem‑Dimethyl Propanamide Scaffolds

The α‑gem‑dimethyl substitution motif distinguishes the target compound from the des‑α‑methyl analog (CAS 1341656‑42‑5) and is a recognized strategy to attenuate CYP‑mediated N‑dealkylation [2]. Researchers may employ this compound in paired liver microsome or hepatocyte stability assays with its α‑methylene counterpart to quantify the magnitude of metabolic shielding conferred by the quaternary α‑carbon, generating data directly relevant to PK/PBMC modeling and lead optimization decisions.

Physicochemical and Pre‑Formulation Characterization of Chloro‑Methyl Pyrazole Propanamides

With predicted density (1.42 g·cm⁻³), boiling point (406.1 °C), pKa (15.54), XLogP3 (−0.6), and TPSA (86.9 Ų) documented [3], the target compound serves as a reference point for pre‑formulation studies of pyrazole‑propanamide leads. Its moderate polarity and hydrogen‑bond capacity (2 HBD, 3 HBA) suit equilibrium solubility determination, solid‑state characterization, and salt‑screen feasibility assessment prior to in vivo formulation.

Fragment‑Based and Covalent Probe Design with Primary Amine Warhead

The unprotected primary amine with a computed pKa of 15.54 [3] provides a nucleophilic warhead compatible with one‑step bioconjugation (amide coupling, isocyanate trapping, reductive amination) without deprotection. Compared to the N‑propyl analog (CAS 1344358‑37‑7; MW 244.72), the target compound offers a 28 Da mass advantage and three fewer rotatable bonds , improving fragment‑level ligand efficiency and enabling direct incorporation into covalent inhibitor or PROTAC linker strategies.

Application

Selection Property

Validation Focus

AR pathway SAR library expansion

SARD pharmacophore alignment

AR transactivation and degradation assays

Metabolic stability profiling

α‑gem‑dimethyl structural motif

Microsomal half-life comparison

Pre-formulation characterization

Predicted density, boiling point, pKa

Equilibrium solubility and thermal stability

Covalent probe and PROTAC design

Free primary amine conjugation handle

Ligand efficiency and conjugation yield

• [1] He, Y.; Hwang, D.J.; Ponnusamy, S.; Thiyagarajan, T.; Mohler, M.L.; Narayanan, R.; Miller, D.D. Pyrazol-1-yl-propanamides as SARD and Pan-Antagonists for the Treatment of Enzalutamide-Resistant Prostate Cancer. J. Med. Chem. 2020, 63, 12642–12665. View Source
• [2] St. Jean, D.J.; Fotsch, C. Mitigating Heterocycle Metabolism in Drug Discovery. J. Med. Chem. 2012, 55, 6002–6020. View Source
• [3] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Chemical and Physical Properties. View Source